5-(2-Carbazol-9-ylethyl)-4-(2-furylmethyl)-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(2-carbazol-9-ylethyl)-4-(furan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C21H18N4OS/c27-21-23-22-20(25(21)14-15-6-5-13-26-15)11-12-24-18-9-3-1-7-16(18)17-8-2-4-10-19(17)24/h1-10,13H,11-12,14H2,(H,23,27)
• InChI Key: DRHHKWVUWXCWAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2CCC4=NNC(=S)N4CC5=CC=CO5
• Molecular Formula: C21H18N4OS
• Molecular Weight: 374.5 g/mol

Description

5-(2-Carbazol-9-ylethyl)-4-(2-furylmethyl)-1,2,4-triazole-3-thiol, also known as CTK7A, is a small molecule compound that has been extensively studied for its potential applications in scientific research. It is a triazole-thiol compound that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Scientific Research Applications

Anticancer Activity

The synthesis and biological evaluation of novel β-carboline derivatives, structurally related to carbazoles, have demonstrated significant anticancer activities. For example, certain β-carboline derivatives were found to inhibit the growth of HL-60 cells by inducing apoptosis, indicating their potential as lead compounds for developing novel antitumor agents (Chen et al., 2015).

Antimicrobial Activities

Compounds derived from 1,2,4-triazoles and thiols have shown promising antimicrobial properties. For instance, the synthesis of new 1,2,4-triazoles from isonicotinic acid hydrazide and their evaluation for antimicrobial activities have been reported, with several compounds displaying good to moderate activities against various pathogens (Bayrak et al., 2009).

Antifungal Evaluation

The synthesis of novel 1,2,4-triazolylmercaptoacetylthiosemicarbazide and 1,2,4-triazolylmercaptomethyl-1,3,4-thiadiazole analogs, and their evaluation for antifungal activity have highlighted the potential of these compounds in treating fungal infections. Various derivatives exhibited significant activity against strains like Microsporum gypseum, Trichophyton mentagrophytes, and Candida albicans (Klip et al., 2010).

Antioxidant and Analgesic Activities

Research has also explored the antioxidant and analgesic properties of Schiff bases of 4-amino-1,2,4-triazole derivatives containing a pyrazole moiety. These compounds were found to exhibit significant analgesic and antioxidant properties, showcasing the versatility of triazole-based compounds in therapeutic applications (Karrouchi et al., 2016).

Ethanol-induced Oxidative Stress

Thiazolo[3,2-b]-1,2,4-triazoles have been investigated for their protective effects against ethanol-induced oxidative stress in mouse brain and liver. Certain derivatives were effective in ameliorating peroxidative injury, indicating their potential for managing oxidative stress-related conditions (Aktay et al., 2005).